Cas no 81376-57-0 (Phenol,2-(1H-benzimidazol-1-yl)-)

• Product name: Phenol,2-(1H-benzimidazol-1-yl)-
• CAS No: 81376-57-0
• MF: C₁₃H₁₀N₂O
• MW: 210.2313
• CID: 708059
• PubChem ID: 5328428

Phenol,2-(1H-benzimidazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Phenol,2-(1H-benzimidazol-1-yl)-
• 2-(1H-benzo[d]imidazol-1-yl)phenol
• 2-BENZOIMIDAZOL-1-YL-PHENOL
• 1-Benzhydryl-3-(2-hydroxyethyl)azetidine
• 2-(1-benzhydryl-azetidin-3-yl)-ethanol
• 2-(1-Benzimidazolyl)-phenol
• 2-(1H-1,3-benzodiazol-1-yl)phenol
• 3-(1-(2-Chlorophenyl)ethyl)pentane-2,4-dione
• 2-hydroxyphenyl-1h-benz-imidazole
• SCHEMBL56852
• 1-Phenylbenzimidazole deriv. 14
• FT-0703378
• 2-(1H-Benzimidazol-1-yl)phenol
• DTXSID801001954
• BDBM3797
• AKOS013758625
• 2-(benzimidazol-1-yl)phenol
• 81376-57-0
• CHEMBL358240

• Inchi： InChI=1S/C13H10N2O/c16-13-8-4-3-7-12(13)15-9-14-10-5-1-2-6-11(10)15/h1-9,16H
• InChI Key： CVPOWJXYMCMMPD-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)N=CN2C3=CC=CC=C3O

Computed Properties

• Exact Mass: 210.07900
• Monoisotopic Mass: 210.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38Ų

Experimental Properties

• PSA: 38.05000
• LogP: 2.73110